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Compound of Interest

Compound Name: N-ethyl-2-iodoacetamide

CAS No.: 152074-08-3

Cat. No.: B6282679

Get Quote

Executive Summary: Operational Safety & Logistics
N-ethyl-2-iodoacetamide is a potent alkylating agent and cysteine peptidase inhibitor.[1] Its

utility in proteomics and peptide mapping derives from its ability to covalently modify sulfhydryl

groups.[2] This same mechanism renders it biologically hazardous, capable of causing severe

skin burns, respiratory sensitization, and permanent eye damage.[1]

This guide provides a self-validating protocol for the safe disposal and chemical deactivation of

N-ethyl-2-iodoacetamide, designed for researchers requiring strict adherence to

Environmental Health & Safety (EHS) and RCRA standards.[1]

Hazard Identification & Regulatory Classification
Before initiating any disposal workflow, the material must be correctly classified to ensure

compliance with transport and treatment regulations.
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Parameter Classification / Value Operational Implication

GHS Classification

Acute Toxicity (Oral) Cat 3;

Skin Corr.[1][3] 1B; Resp.

Sens. 1

High Hazard: Handle only in a

fume hood.[1] Double-gloving

(Nitrile) is mandatory.

Chemical Mechanism Irreversible Alkylating Agent

Reacts rapidly with thiols

(cysteine) and amines;

potential DNA modifier.[1]

DOT Shipping Name

UN2923, Corrosive solid, toxic,

n.o.s.[1] (N-ethyl-2-

iodoacetamide)

Required for waste manifest

description.[1][4]

Hazard Class
Class 8 (Corrosive), Sub-risk

6.1 (Toxic)

Packing Group II.[1] Requires

specific "Corrosive" and "Toxic"

labeling.

RCRA Status
Characteristic Waste (D002,

D003 potential)

Not explicitly P- or U-listed, but

managed as Hazardous

Chemical Waste.

Chemical Deactivation (Quenching) Protocol
Expert Insight: While bulk waste should generally be collected for off-site incineration, in-situ

deactivation is critical for cleaning glassware, neutralizing spills, and treating small residual

volumes to prevent downstream exposure to custodial staff.[1]

The Chemistry of Deactivation: Simple hydrolysis is often too slow. The most effective method

utilizes a nucleophile to scavenge the alkylating agent. Sodium Thiosulfate is the gold standard

here; it reacts with the iodoacetamide moiety to form a water-soluble, non-toxic thiosulfate

ester, while also reducing any liberated iodine.

Decontamination Solution Preparation
Solution A: 10% Sodium Hypochlorite (Bleach) – Oxidizes the carbon backbone.

Solution B: 5% Sodium Thiosulfate (

) – Scavenges alkylating groups and neutralizes iodine.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.fishersci.com/store/msds?partNumber=AC122270050&productDescription=IODOACETAMIDE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6282679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Note: Do not mix Solution A and B in bulk prior to application, as they can react

exothermically. Apply sequentially as described below.

Protocol: Surface & Glassware Decontamination
Application: Apply Solution B (Thiosulfate) first to the contaminated surface or glassware.

Allow 15 minutes of contact time. This neutralizes the alkylating potential.

Oxidation: Follow with Solution A (Bleach) to ensure complete degradation of the organic

framework.

Rinse: Wash with copious amounts of water and detergent.[5]

Waste Segregation & Packaging Workflows
Improper segregation is the leading cause of waste rejection by EHS facilities. Use the

following logic to determine the correct waste stream.

A. Solid Waste (Dry)
Items: Contaminated gloves, paper towels, weigh boats, solid reagent (expired/excess).[1]

Packaging:

Place items in a clear, 6-mil polyethylene bag.

Double-bag to prevent breakthrough from sharp edges or residual dampness.

Attach a Hazardous Waste Tag.

Label Declaration: "Solid Debris Contaminated with N-ethyl-2-iodoacetamide (Toxic,

Corrosive)."[1]

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
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Compatibility Check: Ensure the solvent base is compatible.

Aqueous/Organic Mixtures: Collect in "Halogenated Solvent" carboys.

Acidic Mixtures:Do NOT mix with strong oxidizers or cyanides.

Packaging:

Use a chemically resistant HDPE or glass container (amber preferred if light-sensitive).

Leave 10% headspace for expansion.

Label Declaration: "Waste N-ethyl-2-iodoacetamide in [Solvent Name]. pH: [Value]."

Visualized Workflows
Figure 1: Waste Segregation Decision Logic
This decision tree guides the researcher through the segregation process to ensure regulatory

compliance.
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Caption: Decision logic for segregating N-ethyl-2-iodoacetamide waste streams to prevent

incompatibility and ensure compliance.

Figure 2: Emergency Spill Response Protocol
A step-by-step workflow for managing accidental releases in the laboratory.
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Spill Detected 1. Evacuate & Ventilate
(If aerosolized)

2. Don PPE
(Nitrile x2, Goggles, Lab Coat)

3. Containment
Absorbent Pads / Damming

4. Chemical Deactivation
Apply 5% Sodium Thiosulfate Wait 15 Minutes 5. Final Cleanup

Detergent Wash + Water Rinse
6. Collect as Hazardous Waste

(Do NOT Trash)
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Caption: Operational workflow for neutralizing and cleaning N-ethyl-2-iodoacetamide spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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